Cas no 100330-74-3 (Acetic acid,2-[2-[2-[4-(1,1-dimethylhexyl)phenoxy]ethoxy]ethoxy]-)
![Acetic acid,2-[2-[2-[4-(1,1-dimethylhexyl)phenoxy]ethoxy]ethoxy]- structure](https://www.kuujia.com/scimg/cas/100330-74-3x500.png)
100330-74-3 structure
Product name:Acetic acid,2-[2-[2-[4-(1,1-dimethylhexyl)phenoxy]ethoxy]ethoxy]-
Acetic acid,2-[2-[2-[4-(1,1-dimethylhexyl)phenoxy]ethoxy]ethoxy]- Chemical and Physical Properties
Names and Identifiers
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- Acetic acid,2-[2-[2-[4-(1,1-dimethylhexyl)phenoxy]ethoxy]ethoxy]-
- Aceticacid, [2-[2-[4-(1,1-dimethylhexyl)phenoxy]ethoxy]ethoxy]- (9CI)
- 2-[2-[2-[4-(2-methylheptan-2-yl)phenoxy]ethoxy]ethoxy]acetic acid
- 2-(2-(2-(4-(2-Methylheptan-2-yl)phenoxy)ethoxy)ethoxy)acetic acid
- 100330-74-3
- DTXSID00143168
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- Inchi: 1S/C20H32O5/c1-4-5-6-11-20(2,3)17-7-9-18(10-8-17)25-15-14-23-12-13-24-16-19(21)22/h7-10H,4-6,11-16H2,1-3H3,(H,21,22)
- InChI Key: NLIGZDNGWUTIBC-UHFFFAOYSA-N
- SMILES: CC(C1C=CC(OCCOCCOCC(O)=O)=CC=1)(C)CCCCC
Computed Properties
- Exact Mass: 352.22506
- Monoisotopic Mass: 352.225
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 25
- Rotatable Bond Count: 14
- Complexity: 348
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 65Ų
- XLogP3: 5
Experimental Properties
- Density: 1.048
- Boiling Point: 488.6°Cat760mmHg
- Flash Point: 163.5°C
- Refractive Index: 1.495
- PSA: 64.99
- LogP: 4.04110
Acetic acid,2-[2-[2-[4-(1,1-dimethylhexyl)phenoxy]ethoxy]ethoxy]- Related Literature
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Carr Hoi Yi Ho,Huanyang Cao,Yong Lu,Tsz-Ki Lau,Sin Hang Cheung,Ho-Wa Li,Hang Yin,Ka Lok Chiu,Lik-Kuen Ma,Yuanhang Cheng,Sai-Wing Tsang,Xinhui Lu,Shu Kong So,Beng S. Ong J. Mater. Chem. A, 2017,5, 23662-23670
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Ji Yang,Jing Fu,Hao-Yuan Lyu,Li-Ping Bai,Zhi-Hong Jiang,Guo-Yuan Zhu RSC Adv., 2021,11, 9057-9066
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Zheng-Han Guo,Ling-Li Zhou,Dong-Sheng Pan,Sai Huang,Jin-Kun Li,Jun-Ling Song New J. Chem., 2021,45, 11845-11851
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Palak Garg,Deepak Dange,Cameron Jones Dalton Trans., 2021,50, 9118-9122
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Sheng-Guang Ban,Xiao-Hua Liu,Tao Ling,Cun-Ku Dong,Jing Yang,Xi-Wen Du RSC Adv., 2016,6, 2500-2503
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